Cas no 65505-18-2 (5-ethenyl-2,4-dimethyl-1,3-thiazole)

• Product Name: 5-ethenyl-2,4-dimethyl-1,3-thiazole
• CAS No: 65505-18-2
• MF: C₇H₉NS
• MW: 139.218060255051
• MDL: MFCD00792504
• CID: 514789
• PubChem ID: 5362563
• Update Time: 2026-04-29

5-ethenyl-2,4-dimethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-vinylthiazole
• 5-ethenyl-2,4-dimethyl-1,3-thiazole
• 5-Ethenyl-2,4-dimethylthiazole
• CTK2F6353
• FEMA No. 3145
• SureCN3505953
• Thiazole, 5-ethenyl-2,4-dimethyl-
• UNII-16G6IW897V

• MDL： MFCD00792504
• Inchi： InChI=1S/C7H9NS/c1-4-7-5(2)8-6(3)9-7/h4H,1H2,2-3H3
• InChI Key： MLBCDQHOBLVBQD-UHFFFAOYSA-N
• SMILES： C=CC1=C(C)N=C(C)S1

Computed Properties

• Exact Mass: 139.04567
• Monoisotopic Mass: 139.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• Density: 1.065
• Boiling Point: 202.5°Cat760mmHg
• Flash Point: 75.2°C
• Refractive Index: 1.577
• PSA: 12.89
• LogP: 2.40290
• FEMA: 3145 | 2,4-DIMETHYL-5-VINYLTHIAZOLE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4,5-trisubstituted thiazoles